Cas no 7361-79-7 (5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one)

5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one is a heterocyclic compound featuring a fused pyrrolopyrazine core, which serves as a versatile scaffold in medicinal chemistry and drug discovery. Its rigid bicyclic structure offers stability and facilitates interactions with biological targets, making it valuable for the development of kinase inhibitors and other therapeutic agents. The compound's unique electronic properties and hydrogen-bonding capabilities enhance its binding affinity to protein active sites. Additionally, its synthetic accessibility allows for efficient derivatization, enabling structure-activity relationship studies. This compound is particularly useful in the design of small-molecule modulators for oncology and CNS-related research applications.

5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one structure

7361-79-7 structure

Product Name:5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one

CAS No:7361-79-7

MF:C₆H₅N₃O

MW:135.123400449753

MDL:MFCD31925592

CID:2706201

PubChem ID:83669032

Update Time:2025-08-02

5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one Chemical and Physical Properties

Names and Identifiers

- 5H,6H,7H-pyrrolo[2,3-b]pyrazin-6-one
- 5,7-dihydropyrrolo[2,3-b]pyrazin-6-one
- SCHEMBL15386159
- 7361-79-7
- 5,7-Dihydro-6H-pyrrolo[2,3-b]pyrazin-6-one
- 5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one
- MDL： MFCD31925592
- Inchi： 1S/C6H5N3O/c10-5-3-4-6(9-5)8-2-1-7-4/h1-2H,3H2,(H,8,9,10)
- InChI Key： ITBAEAQXVZMMPD-UHFFFAOYSA-N
- SMILES： O=C1CC2C(=NC=CN=2)N1

Computed Properties

Exact Mass: 135.043261791g/mol
Monoisotopic Mass: 135.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 54.9Å²

5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D655339-5g	5,7-dihydropyrrolo[2,3-b]pyrazin-6-one	7361-79-7	95%	5g	$1980	2024-08-03
eNovation Chemicals LLC	D655339-5g	5,7-dihydropyrrolo[2,3-b]pyrazin-6-one	7361-79-7	95%	5g	$1980	2025-02-20
eNovation Chemicals LLC	D655339-5g	5,7-dihydropyrrolo[2,3-b]pyrazin-6-one	7361-79-7	95%	5g	$1980	2025-02-19

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Additional information on 5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one

Recent Advances in the Study of 5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one (CAS: 7361-79-7)

The compound 5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one (CAS: 7361-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold is known for its role as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its utility in drug discovery, focusing on its mechanism of action, pharmacokinetics, and potential clinical applications.

One of the most notable advancements in the study of 5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have successfully synthesized derivatives of this compound that exhibit high selectivity for specific kinase targets, thereby minimizing off-target effects and improving therapeutic efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential in targeting JAK2 kinases, which are implicated in myeloproliferative neoplasms.

In addition to its role in kinase inhibition, 5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one has also been investigated for its antimicrobial properties. A recent study highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic processes makes it a promising candidate for the development of novel antibiotics. These findings were published in the European Journal of Medicinal Chemistry in early 2024, underscoring the compound's versatility in addressing global health challenges.

Another area of active research involves the optimization of the compound's pharmacokinetic profile. Despite its promising biological activity, 5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one faces challenges related to solubility and metabolic stability. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce hepatic clearance. Computational modeling and in vitro assays have been employed to identify optimal derivatives, as reported in a 2023 article in Bioorganic & Medicinal Chemistry Letters. These advancements are critical for translating preclinical findings into viable therapeutic agents.

Looking ahead, the continued exploration of 5,7-Dihydropyrrolo[2,3-b]pyrazin-6-one and its derivatives holds great promise for the pharmaceutical industry. Its multifunctional scaffold offers a platform for the development of targeted therapies across a range of diseases. Future research directions may include the investigation of its potential in combination therapies, as well as its application in personalized medicine. As the scientific community gains a deeper understanding of its mechanisms and optimizes its pharmacological properties, this compound is poised to make a significant impact on drug discovery and patient care.